Cas no 4018-65-9 (3-Chlorocatechol)

3-Chlorocatechol structure
3-Chlorocatechol structure
Product Name:3-Chlorocatechol
CAS No:4018-65-9
MF:C6H5ClO2
MW:144.55570101738
MDL:MFCD00143111
CID:925451
PubChem ID:19928
Update Time:2025-04-19

3-Chlorocatechol Chemical and Physical Properties

Names and Identifiers

    • 3-Chlorobenzene-1,2-diol
    • 3-Chlorocatechol
    • 1-Chloro-2,3-dihydroxybenzene
    • 3-Chloro-1,2-dihydroxybenzene
    • 3-Chloro-1,2-benzenediol
    • 3-Chloropyrocatechol
    • 1,2-Benzenediol, 3-chloro-
    • C6H5ClO2
    • 1,2-Benzenediol,chloro-
    • GQKDZDYQXPOXEM-UHFFFAOYSA-N
    • 0Z3E1G971E
    • AK111103
    • chloropyrocatechol
    • CHLOROCATECHOL
    • PubChem18911
    • 2-Hydroxy-3-chlorophenol
    • 2,3-Dihydroxychlorobenzene
    • 3-Chloro-benzene-1,2-diol
    • 3-Chloro-1,2-benzenediol #
    • 1,2-Dihydroxy-3-chlorobenzene
    • EOS437
    • D
    • 3CE
    • C05618
    • DS-5098
    • EN300-255943
    • Q27103278
    • Z1255356375
    • UNII-0Z3E1G971E
    • DB-023831
    • SCHEMBL71077
    • AKOS016009650
    • CHEBI:27715
    • DS-008212
    • I10220
    • 3-Chlorobenzene-1 pound not2-diol
    • MFCD00143111
    • DTXSID80193181
    • SY055346
    • 4018-65-9
    • A21614
    • CS-0157216
    • NS00133580
    • MDL: MFCD00143111
    • Inchi: 1S/C6H5ClO2/c7-4-2-1-3-5(8)6(4)9/h1-3,8-9H
    • InChI Key: GQKDZDYQXPOXEM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1O)O

Computed Properties

  • Exact Mass: 143.99800
  • Monoisotopic Mass: 143.9978071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.471
  • Melting Point: 47.0 to 51.0 deg-C
  • Boiling Point: 138°C/20mmHg(lit.)
  • Flash Point: 97 ºC
  • Refractive Index: 1.4620 (estimate)
  • PSA: 40.46000
  • LogP: 1.75120

3-Chlorocatechol Security Information

3-Chlorocatechol Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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3-Chlorocatechol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4018-65-9)3-Chlorocatechol
Order Number:A21614
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):270.0
Email:sales@amadischem.com

3-Chlorocatechol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4018-65-9)3-Chlorocatechol
A21614
Purity:99%
Quantity:5g
Price ($):270.0
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